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Cat. No.: B028208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-bromopentane in

various organic solvents. Due to a lack of specific quantitative data in publicly available

literature, this document focuses on the qualitative solubility profile of 2-bromopentane,

grounded in the principles of solvent-solute interactions. Furthermore, this guide presents a

detailed, generalized experimental protocol for the precise determination of its solubility,

enabling researchers to generate accurate data for specific applications. Visual aids in the form

of diagrams illustrating experimental workflows and the factors influencing solubility are also

provided to enhance understanding.

Introduction
2-Bromopentane (C₅H₁₁Br) is a halogenated alkane commonly utilized as an intermediate in

organic synthesis, including the development of pharmaceutical compounds. Its reactivity,

reaction kinetics, and purification are significantly influenced by its solubility in various organic

solvents. A thorough understanding of its solubility is, therefore, crucial for process

optimization, reaction design, and the formulation of drug products. This guide aims to

consolidate the available qualitative information and provide a practical framework for the

quantitative determination of 2-bromopentane's solubility.
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Physicochemical Properties of 2-Bromopentane
A foundational understanding of 2-bromopentane's physical and chemical properties is

essential for predicting its solubility behavior.

Property Value

Molecular Formula C₅H₁₁Br

Molecular Weight 151.04 g/mol

Appearance
Colorless to yellow-colored liquid with a strong

odor.[1]

Boiling Point 116-117 °C

Density ~1.223 g/mL at 25 °C

Polarity
Largely nonpolar with a slight polar character

due to the C-Br bond.[2]

Qualitative Solubility Profile
The principle of "like dissolves like" is the primary determinant of 2-bromopentane's solubility.

As a largely nonpolar molecule, it is expected to be soluble in nonpolar organic solvents and

less soluble in polar solvents. While precise quantitative data is not readily available in the cited

literature, the following table summarizes the qualitative solubility based on recurring mentions

in chemical databases and guides.

Table 1: Qualitative Solubility of 2-bromopentane in Common Organic Solvents
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Solvent Class Solvent
Qualitative
Solubility/Miscibility

Nonpolar Hexane Soluble[2]

Diethyl Ether Soluble[2]

Polar Aprotic Chloroform Soluble[2][3]

Ethyl Acetate Slightly Soluble[3]

Polar Protic Methanol Slightly Soluble[3]

Ethanol
Soluble (used as a solvent for

reactions)[4][5][6]

Aqueous Water
Insoluble/Very low solubility[1]

[2][7][8][9]

Factors Influencing Solubility
Several factors govern the solubility of 2-bromopentane in organic solvents. Understanding

these can aid in solvent selection and the interpretation of experimental results.
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Factors Influencing 2-Bromopentane Solubility

Solute Properties (2-Bromopentane) Solvent Properties System Conditions

Solubility of
2-Bromopentane

Molecular Polarity
(Slightly Polar)

governed by

Molecular Size

influenced by

Solvent Polarity

dependent on

Hydrogen Bonding Capacity

affected by

Temperature

varies with

Pressure
(Minor effect for liquids)

less dependent on
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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